Cas no 946291-69-6 (1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea)

• Product Name: 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea
• CAS No: 946291-69-6
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5750825
• Update Time: 2025-05-23

1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyanophenyl)-3-[2-(1,2-dimethylindol-3-yl)sulfonylethyl]urea
• 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea

• Inchi： 1S/C20H20N4O3S/c1-14-19(16-8-4-6-10-18(16)24(14)2)28(26,27)12-11-22-20(25)23-17-9-5-3-7-15(17)13-21/h3-10H,11-12H2,1-2H3,(H2,22,23,25)
• InChI Key： CATCIFRXJJELKT-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C#N)C(NCCS(C1C2=C(N(C)C=1C)C=CC=C2)(=O)=O)=O

Additional information on 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea

1-(2-Cyanophenyl)-3-{2-(1,2-Dimethyl-1H-Indol-3-yl)Sulfonylethyl}Urea: A Comprehensive Overview

1-(2-Cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea (CAS No. 946291-69-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano-substituted phenyl group, a sulfonylethyl moiety, and a dimethylindole ring system. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the sulfonylethyl intermediate, which is then coupled with the cyano-substituted phenyl urea derivative. The final step involves the formation of the urea linkage, resulting in the desired compound. This synthetic route is highly reproducible and has been extensively studied in various research laboratories.

In terms of its biological activity, recent studies have shown that 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, this compound has demonstrated significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea is multifaceted. It has been hypothesized that the compound's ability to inhibit COX enzymes is due to its interaction with the active site of these enzymes. Furthermore, its cytotoxic effects are believed to be mediated through the induction of apoptosis and the inhibition of cell proliferation pathways. These findings have important implications for the development of new therapeutic agents for inflammatory and cancer-related diseases.

In addition to its biological activities, the physicochemical properties of 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea have been extensively characterized. The compound is highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various in vitro and in vivo studies. Its stability under different conditions has also been evaluated, with results indicating that it remains stable at room temperature and under neutral pH conditions.

Clinical trials involving 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea are currently underway to assess its safety and efficacy in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

The potential applications of 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea extend beyond its use as a therapeutic agent. It has also been explored as a lead compound for the development of novel drug delivery systems and as a tool for studying biological processes at the molecular level. Its unique structural features make it an attractive candidate for further chemical modifications to enhance its pharmacological properties.

In conclusion, 1-(2-cyanophenyl)-3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}urea (CAS No. 946291-69-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable target for further investigation and development. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic applications will emerge.